1-N,1-N,1-N',1-N'-tetramethylprop-2-yne-1,1-diamine
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Overview
Description
1-N,1-N,1-N',1-N'-tetramethylprop-2-yne-1,1-diamine, also known as TMPDA, is a widely used reagent in organic chemistry. It is a colorless, water-soluble, and highly reactive compound that is commonly used in the synthesis of various organic compounds. TMPDA is a versatile reagent that can be used in a wide range of chemical reactions, including cross-coupling reactions, cycloaddition reactions, and polymerization reactions.
Mechanism Of Action
The mechanism of action of 1-N,1-N,1-N',1-N'-tetramethylprop-2-yne-1,1-diamine is complex and depends on the specific chemical reaction in which it is used. In general, 1-N,1-N,1-N',1-N'-tetramethylprop-2-yne-1,1-diamine acts as a nucleophile, attacking electrophilic centers in organic molecules. It can also act as a reducing agent, donating electrons to other molecules to reduce them.
Biochemical And Physiological Effects
There is limited research on the biochemical and physiological effects of 1-N,1-N,1-N',1-N'-tetramethylprop-2-yne-1,1-diamine, as it is primarily used in chemical synthesis and not as a drug. However, studies have shown that 1-N,1-N,1-N',1-N'-tetramethylprop-2-yne-1,1-diamine can be toxic to cells at high concentrations, and it can cause damage to DNA and other cellular components.
Advantages And Limitations For Lab Experiments
1-N,1-N,1-N',1-N'-tetramethylprop-2-yne-1,1-diamine has several advantages as a reagent for lab experiments. It is highly reactive and can be used in a wide range of chemical reactions. Additionally, it is relatively easy to synthesize and purify. However, 1-N,1-N,1-N',1-N'-tetramethylprop-2-yne-1,1-diamine can be toxic to cells at high concentrations, and it can also be difficult to handle due to its high reactivity.
Future Directions
There are several potential future directions for research on 1-N,1-N,1-N',1-N'-tetramethylprop-2-yne-1,1-diamine. One area of interest is the development of new synthetic methods using 1-N,1-N,1-N',1-N'-tetramethylprop-2-yne-1,1-diamine as a reagent. Additionally, research could focus on the use of 1-N,1-N,1-N',1-N'-tetramethylprop-2-yne-1,1-diamine in new applications, such as in the development of new materials or in drug discovery. Finally, further studies could be conducted to better understand the biochemical and physiological effects of 1-N,1-N,1-N',1-N'-tetramethylprop-2-yne-1,1-diamine.
Synthesis Methods
1-N,1-N,1-N',1-N'-tetramethylprop-2-yne-1,1-diamine can be synthesized by reacting propargylamine with formaldehyde and hydrogen gas under high pressure and temperature. The reaction produces 1-N,1-N,1-N',1-N'-tetramethylprop-2-yne-1,1-diamine as a byproduct, which can be isolated and purified using various techniques such as distillation, recrystallization, and chromatography.
Scientific Research Applications
1-N,1-N,1-N',1-N'-tetramethylprop-2-yne-1,1-diamine has numerous applications in scientific research, particularly in the field of organic chemistry. It is commonly used as a ligand in organometallic chemistry, where it can form stable complexes with various metal ions. 1-N,1-N,1-N',1-N'-tetramethylprop-2-yne-1,1-diamine is also used as a reagent in organic synthesis, where it can be used to introduce alkynes into organic molecules. Additionally, 1-N,1-N,1-N',1-N'-tetramethylprop-2-yne-1,1-diamine can be used as a reducing agent in various chemical reactions.
properties
CAS RN |
187390-23-4 |
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Product Name |
1-N,1-N,1-N',1-N'-tetramethylprop-2-yne-1,1-diamine |
Molecular Formula |
C7H14N2 |
Molecular Weight |
126.2 g/mol |
IUPAC Name |
1-N,1-N,1-N',1-N'-tetramethylprop-2-yne-1,1-diamine |
InChI |
InChI=1S/C7H14N2/c1-6-7(8(2)3)9(4)5/h1,7H,2-5H3 |
InChI Key |
URJJZELCCJCVTH-UHFFFAOYSA-N |
SMILES |
CN(C)C(C#C)N(C)C |
Canonical SMILES |
CN(C)C(C#C)N(C)C |
synonyms |
2-Propyne-1,1-diamine,N,N,N,N-tetramethyl-(9CI) |
Origin of Product |
United States |
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